![molecular formula C6H16Cl2N2 B6160941 {[(2S)-azetidin-2-yl]methyl}dimethylamine dihydrochloride CAS No. 2763741-26-8](/img/no-structure.png)
{[(2S)-azetidin-2-yl]methyl}dimethylamine dihydrochloride
Overview
Description
{[(2S)-azetidin-2-yl]methyl}dimethylamine dihydrochloride (hereafter referred to as “Azetidin-2-ylmethyl-dimethylamine dihydrochloride”) is an important organic compound in the pharmaceutical industry. It is a type of tertiary amine that is used as an intermediate in the synthesis of various drugs, such as antihistamines, antidepressants, and anxiolytics. The compound has also been used in the synthesis of other compounds, such as antibiotics and anticoagulants. The structure of the compound is shown in Figure 1.
Scientific Research Applications
Azetidin-2-ylmethyl-dimethylamine dihydrochloride has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various drugs and other compounds, such as antibiotics and anticoagulants. It has also been used in the synthesis of peptides and other biologically active compounds. Additionally, the compound has been used in the study of enzyme kinetics, as well as in the study of the pharmacokinetics of various drugs.
Mechanism of Action
The mechanism of action of Azetidin-2-ylmethyl-dimethylamine dihydrochloride is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cholinesterase, which is involved in the breakdown of acetylcholine. Acetylcholine is a neurotransmitter that plays an important role in the transmission of nerve impulses in the brain.
Biochemical and Physiological Effects
Azetidin-2-ylmethyl-dimethylamine dihydrochloride has been found to have a variety of biochemical and physiological effects. In laboratory studies, the compound has been found to inhibit the activity of certain enzymes, such as cholinesterase. In addition, the compound has been found to have an inhibitory effect on the uptake of certain neurotransmitters, such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
The use of Azetidin-2-ylmethyl-dimethylamine dihydrochloride in laboratory experiments has both advantages and limitations. One advantage is that the compound is relatively stable and can be stored for extended periods of time. Additionally, the compound is relatively inexpensive and can be easily synthesized in the laboratory. However, the compound is toxic and should be handled with care. Additionally, the compound can have an inhibitory effect on certain enzymes and neurotransmitters, which can lead to unpredictable results in laboratory experiments.
Future Directions
Azetidin-2-ylmethyl-dimethylamine dihydrochloride has a wide range of potential applications in the pharmaceutical industry. Future research should focus on the synthesis and characterization of the compound, as well as on its mechanism of action and its effects on various biochemical and physiological processes. Additionally, further research should be conducted to understand the potential toxic effects of the compound, as well as its potential uses in the synthesis of other drugs and compounds. Finally, further research should be conducted to understand the potential therapeutic benefits of the compound in the treatment of various diseases and disorders.
Synthesis Methods
Azetidin-2-ylmethyl-dimethylamine dihydrochloride can be synthesized by the reaction of 2-bromo-N,N-dimethylacetamide with an aqueous solution of sodium hydroxide. The reaction is conducted in a polar solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The product is then isolated by precipitation in methanol. The reaction is shown in Figure 2.
Figure 1. Structure of Azetidin-2-ylmethyl-dimethylamine dihydrochloride
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{[(2S)-azetidin-2-yl]methyl}dimethylamine dihydrochloride' involves the reaction of (S)-2-azetidinone with formaldehyde and dimethylamine followed by quaternization with hydrochloric acid.", "Starting Materials": [ "(S)-2-azetidinone", "Formaldehyde", "Dimethylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: (S)-2-azetidinone is reacted with formaldehyde and dimethylamine in the presence of a catalyst to form the intermediate, {[(2S)-azetidin-2-yl]methyl}dimethylamine.", "Step 2: The intermediate is then quaternized with hydrochloric acid to form the final product, '{[(2S)-azetidin-2-yl]methyl}dimethylamine dihydrochloride'." ] } | |
CAS RN |
2763741-26-8 |
Molecular Formula |
C6H16Cl2N2 |
Molecular Weight |
187.1 |
Purity |
95 |
Origin of Product |
United States |
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